N-(4-acetylphenyl)-3-(4-isopropylphenyl)acrylamide

• IUPAC Name: (E)-N-(4-acetylphenyl)-3-(4-propan-2-ylphenyl)prop-2-enamide
• InChI: InChI=1S/C20H21NO2/c1-14(2)17-7-4-16(5-8-17)6-13-20(23)21-19-11-9-18(10-12-19)15(3)22/h4-14H,1-3H3,(H,21,23)/b13-6+
• InChI Key: BTNDQCOBQGFBBK-AWNIVKPZSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=CC(=O)NC2=CC=C(C=C2)C(=O)C
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C/C(=O)NC2=CC=C(C=C2)C(=O)C
• Molecular Formula: C20H21NO2
• Molecular Weight: 307.4 g/mol

Description

N-(4-acetylphenyl)-3-(4-isopropylphenyl)acrylamide is a useful research compound. Its molecular formula is C20H21NO2 and its molecular weight is 307.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 307.157228913 g/mol and the complexity rating of the compound is 425. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Acrylamide Research Applications

Metabolism and Biomonitoring

• Acrylamide is known for its application in the study of metabolism and biomonitoring in humans. Research has explored how acrylamide is metabolized following oral and dermal administration, with findings on its conversion to various metabolites, including N-acetyl-S-(3-amino-3-oxopropyl)cysteine and its metabolites derived from GSH conjugation. These studies highlight the importance of acrylamide in understanding human exposure and metabolism related to environmental and dietary sources (Fennell et al., 2005) (Fennell et al., 2006).

Health Risk Assessment

• Studies have also been conducted on the health risk assessments of acrylamide exposure, focusing on its potential carcinogenic effects and the role of genetic polymorphisms in modulating individual sensitivity to acrylamide. Such research is crucial for establishing safety standards and understanding the potential health impacts of exposure (Huang et al., 2011).

Exposure Assessment

• The assessment of acrylamide exposure through biomarkers in different populations, including smokers and non-smokers, provides valuable information on the sources and levels of exposure in various environments. This area of research is vital for public health monitoring and establishing dietary recommendations (Lee et al., 2014).